Cas no 441290-29-5 (4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide)

• Product Name: 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide
• CAS No: 441290-29-5
• MF: C₂₉H₂₀N₂O₅S
• MW: 508.544506072998
• CID: 6019942
• PubChem ID: 4227885
• Update Time: 2025-11-01

4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide
• N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-(indolin-1-ylsulfonyl)benzamide
• Benzamide, N-(9,10-dihydro-9,10-dioxo-1-anthracenyl)-4-[(2,3-dihydro-1H-indol-1-yl)sulfonyl]-
• AKOS001633052
• HMS601M14
• 4-(2,3-dihydroindol-1-ylsulfonyl)-N-(9,10-dioxoanthracen-1-yl)benzamide
• 441290-29-5
• F0737-0094
• ChemDiv1_005206

• Inchi： 1S/C29H20N2O5S/c32-27-21-7-2-3-8-22(21)28(33)26-23(27)9-5-10-24(26)30-29(34)19-12-14-20(15-13-19)37(35,36)31-17-16-18-6-1-4-11-25(18)31/h1-15H,16-17H2,(H,30,34)
• InChI Key： GUBSSQMCKPXWTE-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(C(=O)C3=C(C2=O)C=CC=C3)=CC=C1)(=O)C1=CC=C(S(N2C3=C(C=CC=C3)CC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 508.10929292g/mol
• Monoisotopic Mass: 508.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.472±0.06 g/cm3(Predicted)
• pka: 11.43±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide

Introduction to 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide and Its Applications in Chemical Biology

4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide, a compound with the CAS number 441290-29-5, represents a significant advancement in the field of chemical biology. This intricate molecule has garnered considerable attention due to its unique structural features and promising biological activities. The compound's structure is characterized by a benzamide moiety linked to a 2,3-dihydro-1H-indole-1-sulfonyl group, further connected to a 9,10-dioxo-9,10-dihydroanthracenyl moiety. Such a configuration suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

The benzamide group is a well-known pharmacophore in medicinal chemistry, often found in drugs that modulate enzyme activity and receptor binding. The presence of this group in 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide suggests that it may interact with proteins in a manner that could influence cellular processes. Additionally, the 2,3-dihydro-1H-indole-1-sulfonyl moiety is a less common structural feature but has shown promise in various biological assays. This part of the molecule may contribute to its unique binding properties and biological activity.

The 9,10-dioxo-9,10-dihydroanthracenyl group adds another layer of complexity to the compound's structure. This moiety is known for its ability to engage in hydrophobic interactions and can be a key factor in determining the compound's solubility and bioavailability. The combination of these structural elements makes 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide a fascinating subject for further investigation.

Recent research in chemical biology has highlighted the importance of understanding molecular interactions at the atomic level. Advanced computational methods and experimental techniques have enabled researchers to dissect how small molecules interact with biological targets. In the case of 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide, computational studies have suggested that it may bind to specific proteins involved in cellular signaling pathways. These pathways are crucial for various physiological processes and have been implicated in numerous diseases.

The compound's potential therapeutic applications are currently under exploration. Preliminary studies have indicated that it may exhibit inhibitory effects on certain enzymes and receptors. For instance, its benzamide moiety could interact with enzymes such as kinases or proteases, which are often dysregulated in diseases like cancer. The indole sulfonamide portion might also contribute to its biological activity by modulating receptor function.

In addition to its potential as a drug candidate, 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide serves as an important tool for research purposes. It can be used as an intermediate in the synthesis of more complex molecules or as a reference compound for developing new drugs. Its unique structure provides chemists with a scaffold for designing derivatives with enhanced properties.

The synthesis of this compound presents several challenges due to its complex architecture. However, advances in synthetic chemistry have made it possible to produce such molecules with high precision. Techniques such as multi-step organic synthesis and combinatorial chemistry have been employed to streamline the process and improve yields. These methods are crucial for ensuring that researchers have access to sufficient quantities of the compound for both experimental and commercial purposes.

As research continues to uncover new biological activities and mechanisms of action for 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide<0xE2><0x82><0x99>, its significance in chemical biology is likely to grow. The compound exemplifies how intricate molecular structures can lead to novel biological activities and therapeutic opportunities. By understanding its properties and interactions at a molecular level<0xE2><0x82><0x99>, researchers can continue to develop innovative strategies for treating various diseases.

The future of this compound looks promising as more research is conducted into its potential applications<0xE2><0x82><0x99>. Its unique structure<0xE2><0x82><0x99> combined with its observed biological activities make it a valuable asset in both academic research<0xE2><0x82><0x99> and drug development<0xE2><0x82><0x99>. As our understanding of molecular interactions deepens<0xE2><0x82><0x99>, compounds like 4-(2,3-dihydro - 1H-indole - 1 - sulfonyl ) - N - ( 9 , 10 - diox o - 9 , 10 - dihydro anth ra ce n - 1 - y l ) ben za ma ide will continue to play a crucial role in advancing medical science<0xE2><0x82><0x99>.